2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone
Overview
Description
2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone, also known as MDPV, is a synthetic cathinone that has gained notoriety as a recreational drug. However, it also has potential scientific research applications.
Scientific Research Applications
Facile Synthesis and Characterization
The synthesis and characterization of novel compounds, including those related to 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone, have been described. For example, Ünaleroğlu, Temelli, and Hökelek (2002) detailed the facile one-pot synthesis of a novel compound using a similar chemical structure, highlighting the methods for structural confirmation via NMR, MS, FTIR techniques, and X-ray crystallography (Ünaleroğlu, Temelli, & Hökelek, 2002).
Formation of New Vic-Dioxime Complexes
Research by Canpolat and Kaya (2005) focused on synthesizing new vic-dioxime complexes using a similar dioxolane structure, exploring their formation with different metals and characterizing the structures through various analytical methods. This study provides insights into the complexation behavior of dioxolane-related compounds (Canpolat & Kaya, 2005).
Photoinduced Alkylation for Diketone Synthesis
Mosca, Fagnoni, Mella, and Albini (2001) investigated the synthesis of monoprotected 1,4-diketones by photoinduced alkylation of enones with 2-substituted-1,3-dioxolanes, revealing a method for generating 1,4-diketones via radicals. This research demonstrates the versatility of dioxolane compounds in synthetic organic chemistry (Mosca, Fagnoni, Mella, & Albini, 2001).
Synthesis of Chalcone Derivatives for Anti-inflammatory Applications
Rehman, Saini, and Kumar (2022) synthesized new chalcone derivatives using a base compound similar to 2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone, evaluating their anti-inflammatory activity. This highlights the potential biomedical applications of compounds derived from or related to the chemical structure of interest (Rehman, Saini, & Kumar, 2022).
properties
IUPAC Name |
2-(1,3-dioxolan-2-yl)-1-(2-methoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-14-11-5-3-2-4-9(11)10(13)8-12-15-6-7-16-12/h2-5,12H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIYGAFUKROIDTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)CC2OCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Dioxolan-2-yl)-1-(2-methoxy-phenyl)-ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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